1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 1-[2-(dimethylamino)ethyl]indole-4-carboxylic acid
• InChI: InChI=1S/C13H16N2O2/c1-14(2)8-9-15-7-6-10-11(13(16)17)4-3-5-12(10)15/h3-7H,8-9H2,1-2H3,(H,16,17)
• InChI Key: WMXWLGZLNNRLCF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C=CC2=C(C=CC=C21)C(=O)O

Description

1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid is a synthetic compound belonging to the indole family. Indoles are significant heterocyclic systems found in various natural products and drugs. This compound is characterized by the presence of a dimethylaminoethyl group attached to the indole ring, which imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the indole core, which can be achieved through the Fischer indole synthesis.

Introduction of the Dimethylaminoethyl Group:

Industrial Production Methods: Industrial production of 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer, which are crucial for maintaining reaction conditions and achieving high yields .

Chemical Reactions Analysis

Types of Reactions: 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo electrophilic substitution reactions at the indole ring, particularly at the 3-position, due to the electron-rich nature of the indole system.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Electrophiles such as halogens, sulfonyl chlorides, acidic or basic catalysts.

Major Products Formed:

Oxidation: Corresponding oxidized derivatives of the indole ring.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted indole derivatives with various functional groups at the 3-position.

Scientific Research Applications

1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex indole derivatives.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and proteins, forming hydrogen bonds and other interactions that modulate their activity.

Pathways Involved: The compound can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid can be compared with other similar indole derivatives:

Similar Compounds: Indole-3-acetic acid, indole-2-carboxylic acid, and other substituted indoles.

Uniqueness: The presence of the dimethylaminoethyl group and the carboxylic acid at the 4-position imparts unique chemical and biological properties to the compound, distinguishing it from other indole derivatives.